Cas no 144294-43-9 (5-Methylpyridazin-3-amine)

• Product Name: 5-Methylpyridazin-3-amine
• CAS No: 144294-43-9
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD10698051
• CID: 64848
• PubChem ID: 14743344
• Update Time: 2025-05-20

5-Methylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyridazin-3-amine
• 3-Amino-5-methylpyridazine
• 5-Methyl pyridazine-3-amine
• 5-Methyl-3-pyridazinamine
• 3-Pyridazinamine,5-methyl-
• 5-Methylpyridazine-3-amine
• 7108AA
• 3-PYRIDAZINAMINE, 5-METHYL-
• AB61142
• TRA0070346
• SY011821
• AB0054051
• AB1006745
• 294M439
• I14
• AS-31278
• DTXSID80563522
• SCHEMBL2629419
• Z1198278271
• AC-25138
• SCHEMBL21590003
• A884817
• EN300-317543
• FT-0716925
• CS-0005499
• MFCD10698051
• AMY24948
• 144294-43-9
• AKOS006305101
• DB-029179

• MDL： MFCD10698051
• Inchi： 1S/C5H7N3/c1-4-2-5(6)8-7-3-4/h2-3H,1H3,(H2,6,8)
• InChI Key： NDPKVJZZCMFBIO-UHFFFAOYSA-N
• SMILES： N1C(=CC(=CN=1)C)N

Computed Properties

• Exact Mass: 109.06400
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.155
• Boiling Point: 320.8℃ at 760 mmHg
• Flash Point: 173.8 °C
• PSA: 51.80000
• LogP: 0.94840

5-Methylpyridazin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-Methylpyridazin-3-amine

5-Methylpyridazin-3-amine: A Comprehensive Overview

5-Methylpyridazin-3-amine, also known by its CAS number 144294-43-9, is a heterocyclic aromatic amine compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, catalysis, and electronic materials. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functionalization possibilities.

The molecular structure of 5-Methylpyridazin-3-amine consists of a pyridazine ring substituted with a methyl group at the 5-position and an amino group at the 3-position. This arrangement imparts the compound with distinct electronic properties, making it a valuable substrate for further functionalization. Researchers have explored its reactivity under various conditions, revealing its potential as a versatile building block in organic synthesis. For instance, studies published in 2023 have demonstrated its ability to undergo nucleophilic aromatic substitution reactions, enabling the construction of complex heterocyclic frameworks with high efficiency.

In terms of physical and chemical properties, 5-Methylpyridazin-3-amine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Recent research has focused on its use as a precursor for metal-free catalysts in hydrogenation reactions, where it has shown remarkable activity and selectivity compared to traditional catalysts.

The biological activity of 5-Methylpyridazin-3-amine has also been a subject of intense investigation. Preclinical studies indicate that this compound possesses moderate cytotoxicity against certain cancer cell lines, making it a candidate for further exploration in anticancer drug development. Additionally, its ability to inhibit specific enzymes involved in inflammatory pathways has opened new avenues for its application in anti-inflammatory therapies.

From a materials science perspective, 5-Methylpyridazin-3-amine has been utilized as a precursor for the synthesis of conductive polymers and organic semiconductors. Its electron-rich aromatic system facilitates π–π interactions, which are crucial for achieving high charge carrier mobility in these materials. Recent breakthroughs have demonstrated its integration into flexible electronics, showcasing its potential for next-generation wearable devices.

In conclusion, 5-Methylpyridazin-3-amine, with its CAS number 144294-43-9, stands as a multifaceted compound with diverse applications across chemistry and materials science. Ongoing research continues to unlock new possibilities for this compound, positioning it as a key player in the development of innovative solutions across various industries.